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Compound of Interest

Compound Name: 5-Methoxy-2-nitrobenzoic acid

Cat. No.: B122804 Get Quote

This guide provides an in-depth overview of 5-Methoxy-2-nitrobenzoic acid, a key chemical

intermediate in the synthesis of various biologically active molecules. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Core Molecular Data
5-Methoxy-2-nitrobenzoic acid is a substituted nitrobenzoic acid derivative. Its fundamental

molecular properties are summarized below.
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Identifier Value Source

Molecular Formula C8H7NO5 [1][2][3]

Molecular Weight 197.14 g/mol [1]

CAS Number 1882-69-5 [2][3][4]

Canonical SMILES
COC1=CC(=C(C=C1)--

INVALID-LINK--[O-])C(=O)O
[2]

InChI Key
URADKXVAIGMTEG-

UHFFFAOYSA-N
[3]

Appearance
Beige to grey or brown

granules
[2]

Melting Point 125-130 °C [2][4][5]

Synthetic Applications and Experimental Protocols
5-Methoxy-2-nitrobenzoic acid serves as a crucial starting material in the synthesis of a

variety of compounds with significant therapeutic potential. Its chemical structure allows for

versatile modifications, making it a valuable building block in medicinal chemistry.

1. Synthesis of Cathepsin S Inhibitors:

This compound is utilized in the synthesis of inhibitors for Cathepsin S, an enzyme implicated

in antitumor applications.[4] The general workflow for such a synthetic route is outlined below.

5-Methoxy-2-nitrobenzoic acid Activation of Carboxylic Acide.g., SOCl2, Oxalyl chloride Amide CouplingAmine, Coupling agent Reduction of Nitro Groupe.g., Fe/HCl, H2/Pd-C Further Functionalization Final Cathepsin S Inhibitor

5-Methoxy-2-nitrobenzoic acid

Cathepsin S Inhibitors 2-aminocombretastatin Derivatives
(Antimitotic Agents)

Dictyoquinazol A
(Neuroprotective Compound) Pyrrolobenzodiazepines
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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